Gadolinium 1,4,8,11-tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid
Overview
Description
Gadolinium 1,4,8,11-tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid, also known as Gadolinium 1,4,8,11-tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid, is a useful research compound. Its molecular formula is C18H28GdN4O8- and its molecular weight is 585.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Gadolinium 1,4,8,11-tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Gadolinium 1,4,8,11-tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
117652-04-7 |
|---|---|
Product Name |
Gadolinium 1,4,8,11-tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid |
Molecular Formula |
C18H28GdN4O8- |
Molecular Weight |
585.7 g/mol |
IUPAC Name |
gadolinium(3+);2-[4,8,11-tris(carboxylatomethyl)-1,4,8,11-tetrazacyclotetradec-1-yl]acetate |
InChI |
InChI=1S/C18H32N4O8.Gd/c23-15(24)11-19-3-1-4-20(12-16(25)26)8-10-22(14-18(29)30)6-2-5-21(9-7-19)13-17(27)28;/h1-14H2,(H,23,24)(H,25,26)(H,27,28)(H,29,30);/q;+3/p-4 |
InChI Key |
CMKXNCQTSFYBFZ-UHFFFAOYSA-J |
SMILES |
C1CN(CCN(CCCN(CCN(C1)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3] |
Canonical SMILES |
C1CN(CCN(CCCN(CCN(C1)CC(=O)[O-])CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Gd+3] |
Other CAS RN |
117652-04-7 |
synonyms |
gadolinium 1,4,8,11-tetraazacyclotetradecane-N,N',N'',N'''-tetraacetic acid Gd-TETA |
Origin of Product |
United States |
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